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Compound of Interest

4-(4-Bromophenyl)piperidine-4-
Compound Name:
carbonitrile

Cat. No.: B595021

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, and potential biological relevance of 4-(4-Bromophenyl)piperidine-4-carbonitrile
and its hydrochloride salt. This document is intended to serve as a valuable resource for
researchers and professionals engaged in drug discovery and development, synthetic
chemistry, and pharmacological studies.

Core Physicochemical Properties

Detailed experimental data for 4-(4-Bromophenyl)piperidine-4-carbonitrile is not extensively
available in public literature. The following table summarizes the available information for its
hydrochloride salt and predicted values for the free base. For comparison, data for the parent
compound, 4-(4-Bromophenyl)piperidine, is also included.
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4-(4-
Bromophenyl)piper

4-(4-
Bromophenyl)piper

4-(4-
Bromophenyl)piper

Property o o idine-4-carbonitrile o
idine-4-carbonitrile idine (Parent
) (Free Base -
Hydrochloride . Compound)
Predicted)
CAS Number 1809152-76-8[1] Not Available 80980-89-8
Molecular Formula C12H14BrCINz[2] C12H13BrN2 C11H14BrN
Molecular Weight 301.61 g/mol [2] 265.15 g/mol 240.14 g/mol
Melting Point Data not available Data not available 144-146 °C
- ) ) ) 307.6 £42.0 °C
Boiling Point Data not available Data not available )
(Predicted)
Solubility Data not available Data not available Data not available
_ _ 10.14 £ 0.10
pKa Data not available Data not available )
(Predicted)
LogP Data not available 2.1 (Predicted) Data not available

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 4-(4-Bromophenyl)piperidine-4-

carbonitrile is not readily found in peer-reviewed literature. However, the synthesis of 4-aryl-4-

cyanopiperidines is a known transformation in medicinal chemistry. A general approach often

involves a Strecker-type reaction or a nucleophilic substitution on a suitable piperidine

precursor.

One plausible synthetic route, adapted from general methods for the synthesis of 4-substituted

piperidines, is outlined below. This should be considered a theoretical pathway and would

require optimization.

Proposed Synthetic Pathway
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Proposed Synthesis of 4-(4-Bromophenyl)piperidine-4-carbonitrile

G—Bromophenylmagnesium bromida

+ Grignard Reaction

E—B00-4-(4-bromophenyl)piperidin-4-9

+ Dehydration (e.g., TFAA)

,

E—Boc-4-(4-bromophenyl)-l,2,3,6-tetrahydropyridine

+ Cyanation (e.g., TMSCN, Lewis Acid)

'

GBoc-4-(4-bromophenyl)piperidine-4-carbonitri@

2/

+ Deprotection (e.g., TFA or HCI)

v
G—(4-Bromophenyl)piperidine-4-carbonitri9

Click to download full resolution via product page

Caption: Proposed synthetic route for 4-(4-Bromophenyl)piperidine-4-carbonitrile.
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Experimental Workflow for a Key Synthetic Step
(Hypothetical)

The following is a hypothetical, generalized protocol for the cyanation of a tetrahydropyridine
intermediate, which would be a crucial step in the proposed synthesis.
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Hypothetical Cyanation Protocol

Dissolve 1-Boc-4-(4-bromophenyl)-
1,2,3,6-tetrahydropyridine in anhydrous DCM

\ 4
[Add Trimethylsilyl cyanide (TMSCND

:

Cool reaction mixture to 0°C

:

Slowly add Lewis acid catalyst
(e.g., TMSOT)

:

Gllow to warm to room temperature and stiD

:

[Quench reaction with saturated NaHCOs3 solution)

Extract with DCM
[ Dry organic layer over Na2SOa )

Purify by column chromatography

:

Obtain 1-Boc-4-(4-bromophenyl)
piperidine-4-carbonitrile
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Drug Discovery and Development Pathway

(Compound Synthesis and Purificatior)

Physicochemical Characterization
(Solubility, Stability, etc.)

In vitro Biological Screening
(Target Binding, Functional Assays)
C_ead Identificatior)
(In vivo Efficacy and PK/PD Studies)

C_ead Optimizatior)
(Preclinical Developmeng

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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